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Compound of Interest

Compound Name: Magnesium

Cat. No.: B044657

Technical Support Center: Magnesium
Combustion Experiments

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals conducting
magnesium combustion experiments.

Troubleshooting Guide

Unconvincing or unexpected results in magnesium combustion experiments can arise from
several factors, from sample preparation to procedural execution. This guide addresses
common issues in a question-and-answer format.

Q1: Why is the magnesium ribbon not igniting?
Al: Several factors can prevent the ignition of magnesium ribbon:

« Insufficient Temperature: The heat source may not be reaching the ignition temperature of
magnesium, which is approximately 473°C (883°F) for ribbon and can be higher for bulk
forms.[1] Ensure the flame is in direct and sustained contact with the magnesium.

o Oxide Layer: A layer of magnesium oxide (MgO) on the surface of the ribbon can inhibit
combustion. This layer forms when magnesium reacts with oxygen in the air over time. It is
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recommended to clean the surface of the magnesium ribbon with sandpaper or emery
paper to expose the pure metal before the experiment.[2][3][4]

o Heat Dissipation: For larger pieces of magnesium, the heat from the flame can be
conducted away from the ignition point, preventing it from reaching the required temperature
to sustain combustion.

Q2: The magnesium ribbon burns with a dim yellow flame instead of a bright white light. What
is the cause?

A2: A dim yellow flame suggests incomplete or inefficient combustion. This can be due to:

o Limited Oxygen Supply: Insufficient oxygen will result in a less intense reaction. If heating the
magnesium in a crucible, gently lifting the lid periodically allows more oxygen to enter and
fuel the combustion.[2] However, be cautious not to lift it for too long, as this can allow the
magnesium oxide product to escape.[2]

e Impurities: The presence of impurities in the magnesium ribbon can affect the combustion
process and the color of the flame.

Q3: The final mass of the product is less than expected, or the calculated yield of magnesium
oxide is low. What are the potential sources of error?

A3: A lower than expected yield of magnesium oxide is a common issue with several potential
causes:[2][3]

e Loss of Product: Magnesium oxide is a fine white powder that can easily escape from the
crucible, especially when lifting the lid during combustion.[2]

e Incomplete Combustion: If the magnesium does not react completely, the final product will
contain unreacted magnesium, leading to a lower mass of magnesium oxide. The product
should be a white powder; a grayish appearance may indicate unreacted magnesium.[2]

o Formation of Magnesium Nitride: Magnesium is highly reactive and can react with nitrogen
in the air, especially at high temperatures, to form magnesium nitride (MgsNz2).[5] This is a
common side reaction that can affect the final mass and the calculated yield of magnesium
oxide.[3][6]
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o Measurement Errors: Inaccurate weighing of the crucible, magnesium ribbon, or the final
product can lead to incorrect yield calculations.[7]

Q4: The crucible cracked during the experiment. How can this be prevented?

A4: Crucibles can crack due to thermal shock. To prevent this, it is important to heat the
crucible gradually. Start with a gentle flame and slowly increase the temperature.[8] Avoid
placing a hot crucible on a cold surface. Allow the crucible to cool down completely on a pipe
clay triangle or a heat-resistant mat before handling or weighing.[2]

Frequently Asked Questions (FAQs)
Q1: What is the white powder produced when magnesium burns in the air?

Al: The white powder is primarily magnesium oxide (MgO).[4][9] It is formed when
magnesium reacts with oxygen in the air in a highly exothermic reaction.[10][11][12]

Q2: What are the main chemical reactions occurring during magnesium combustion in the air?

A2: The primary reaction is the combination of magnesium and oxygen to form magnesium
oxide:[10][11]

2Mg(s) + O2(g) ~ 2MgO(s)

A side reaction with nitrogen in the air can also occur, forming magnesium nitride:[5]
3Mg(s) + N2(g) ~ MgsNz(s)

Q3: Why is it dangerous to look directly at burning magnesium?

A3: Burning magnesium produces an intensely bright white light that contains strong ultraviolet
(UV) radiation.[12][13] Looking directly at the flame can cause temporary or even permanent
damage to the eyes.[10][12][13] It is crucial to wear appropriate eye protection, such as
welding goggles, or to observe the reaction indirectly.[12]

Q4: Can water be used to extinguish a magnesium fire?
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A4: No, water should not be used to extinguish a magnesium fire. Burning magnesium reacts
violently with water, producing hydrogen gas, which is highly flammable and can intensify the
fire.[9][12] Carbon dioxide fire extinguishers are also ineffective as magnesium can burn in
carbon dioxide.[10][12] The recommended method for extinguishing a small magnesium fire is
to use a Class D dry powder fire extinguisher or to smother it with sand.[10][13]

Q5: What are the expected quantitative results of a magnesium combustion experiment?

A5: The quantitative results will depend on the specific experimental setup. However, some key
values include:

« Ignition Temperature of Mg ribbon: Approximately 473 °C (883 °F).[1]
e Burning Temperature: Can reach up to 3100 °C (5610 °F).
» Heat of Formation of MgO: Approximately -601.83 kJ/mol.[10]

Quantitative Data Summary

The following table summarizes key quantitative data related to magnesium combustion
experiments.
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Parameter

Value

Notes

Ignition Temperature (ribbon)

~473°C /883 °F

The temperature at which
magnesium ribbon begins to

burn in the air.[1]

Burning Temperature

~ 1700 - 3100 °C / 3100 - 5610
°F

The temperature of the flame
during combustion can be

extremely high.[14]

Heat of Formation (AHf°) of
MgO

-601.83 kJ/mol

This indicates a highly

exothermic reaction.[10]

Combustion Velocity

Dependent on particle size

Smaller particles have a faster
combustion velocity. For
example, 75 ym Mg powder
burns faster than 150 pm

powder.[13]

Theoretical Yield of MgO

1.658 g of MgO per 1 g of Mg

Based on the stoichiometry of
the reaction 2Mg + O2 -
2MgO.

Experimental Protocols

Detailed Methodology for Determining the Empirical
Formula of Magnesium Oxide

This protocol outlines the steps to determine the empirical formula of magnesium oxide by

measuring the mass of magnesium and oxygen that react.

Materials:

» Magnesium ribbon (approximately 10-15 cm)

e Crucible and lid

e Tongs
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e Pipe clay triangle

e Tripod

e Bunsen burner

e Heat-resistant mat

o Emery paper or sandpaper

¢ Analytical balance (accurate to at least two decimal places)
Procedure:[2][8]

e Preparation:

o Clean a piece of magnesium ribbon (about 10-15 cm) with emery paper to remove any
existing oxide layer.[2][4]

o Coil the magnesium ribbon loosely. This ensures that all the magnesium has access to
oxygen during combustion.[2]

o Heat the crucible and lid strongly for about a minute to ensure they are dry, then allow
them to cool completely.

e Mass Measurement (Initial):
o Weigh the empty crucible with its lid and record the mass (mass 1).[2]

o Place the coiled magnesium ribbon inside the crucible, replace the lid, and weigh them
together. Record this mass (mass 2).[2]

e Combustion:
o Set up the tripod on the heat-resistant mat and place the pipe clay triangle on top.

o Place the crucible containing the magnesium on the pipe clay triangle.
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o Begin heating the crucible with a gentle Bunsen burner flame, then gradually increase to a
strong flame.[2][8]

o Once the crucible is red hot, use tongs to carefully lift the lid slightly to allow air to enter.[2]
You may observe the magnesium beginning to burn with a bright white light.

o Avoid opening the lid for too long to prevent the loss of magnesium oxide smoke.[2]

o Continue heating and periodically lifting the lid until no further reaction is observed and the
magnesium has been completely converted to a white/grey ash.[2]

o Remove the lid and heat the open crucible for another 1-2 minutes to ensure complete
combustion.

o Cooling and Mass Measurement (Final):

o Turn off the Bunsen burner and allow the crucible, lid, and contents to cool completely to
room temperature.[2]

o Once cooled, re-weigh the crucible, lid, and the magnesium oxide product. Record this
mass (mass 3).[2]

» Calculations:
o Mass of magnesium: mass 2 - mass 1
o Mass of magnesium oxide: mass 3 - mass 1
o Mass of oxygen: (mass 3 - mass 1) - (mass 2 - mass 1) = mass 3 - mass 2
o Moles of magnesium: Mass of magnesium / Molar mass of magnesium (24.31 g/mol )
o Moles of oxygen: Mass of oxygen / Molar mass of oxygen (16.00 g/mol )

o Determine the empirical formula: Find the simplest whole-number ratio of the moles of
magnesium to the moles of oxygen.

Visualizations
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Magnesium Combustion Reaction Pathway

The following diagram illustrates the primary and side reactions that occur during the
combustion of magnesium in air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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